7-Oxo-cyclopentyl-prostaglandin I2 7-Oxo-cyclopentyl-prostaglandin I2
Brand Name: Vulcanchem
CAS No.: 111319-88-1
VCID: VC20832374
InChI: InChI=1S/C21H32O5/c1-2-3-4-8-16(22)10-11-17-18(23)13-15-12-14(21(26)20(15)17)7-5-6-9-19(24)25/h7,10-11,15-18,20,22-23H,2-6,8-9,12-13H2,1H3,(H,24,25)/b11-10+,14-7-/t15-,16-,17-,18+,20-/m0/s1
SMILES: CCCCCC(C=CC1C(CC2C1C(=O)C(=CCCCC(=O)O)C2)O)O
Molecular Formula: C21H32O5
Molecular Weight: 364.5 g/mol

7-Oxo-cyclopentyl-prostaglandin I2

CAS No.: 111319-88-1

Cat. No.: VC20832374

Molecular Formula: C21H32O5

Molecular Weight: 364.5 g/mol

* For research use only. Not for human or veterinary use.

7-Oxo-cyclopentyl-prostaglandin I2 - 111319-88-1

Specification

CAS No. 111319-88-1
Molecular Formula C21H32O5
Molecular Weight 364.5 g/mol
IUPAC Name (5Z)-5-[(3aS,4R,5R,6aS)-5-hydroxy-4-[(E,3S)-3-hydroxyoct-1-enyl]-3-oxo-1,3a,4,5,6,6a-hexahydropentalen-2-ylidene]pentanoic acid
Standard InChI InChI=1S/C21H32O5/c1-2-3-4-8-16(22)10-11-17-18(23)13-15-12-14(21(26)20(15)17)7-5-6-9-19(24)25/h7,10-11,15-18,20,22-23H,2-6,8-9,12-13H2,1H3,(H,24,25)/b11-10+,14-7-/t15-,16-,17-,18+,20-/m0/s1
Standard InChI Key QHGZTURVOFUWQH-VVUGLOJASA-N
Isomeric SMILES CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1C(=O)/C(=C\CCCC(=O)O)/C2)O)O
SMILES CCCCCC(C=CC1C(CC2C1C(=O)C(=CCCCC(=O)O)C2)O)O
Canonical SMILES CCCCCC(C=CC1C(CC2C1C(=O)C(=CCCCC(=O)O)C2)O)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator